Cas no 130231-58-2 (1-(azidomethyl)-4-tert-butylbenzene)

• Product Name: 1-(azidomethyl)-4-tert-butylbenzene
• CAS No: 130231-58-2
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• MDL: MFCD01320906
• CID: 102724
• PubChem ID: 2735656
• Update Time: 2025-04-18

1-(azidomethyl)-4-tert-butylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(azidomethyl)-4-(1,1-dimethylethyl)-
• 1-(azidomethyl)-4-tert-butylbenzene
• 4-(tert-Butyl)benzyl azide
• 4-TERT-BUTYLBENZYL AZIDE
• 4-tert-Butyl-benzylazide
• 1 [WLN]
• 1&amp
• NNN1R DX1&amp
• 1-(Azidomethyl)-4-(tert-butyl)benzene
• YVPUHRTVWANKKE-UHFFFAOYSA-N
• SCHEMBL18328314
• 1-(azidomethyl)-4-(t-butyl)benzene
• p-tert-butylbenzazide
• DTXSID10370862
• 130231-58-2
• Benzene, 1-(azidomethyl)-4-(1,1-dimethylethyl)-
• FT-0690947
• EN300-271031
• AKOS009157704
• 4-tert-Butylbenzylazide

• MDL： MFCD01320906
• Inchi： 1S/C11H15N3/c1-11(2,3)10-6-4-9(5-7-10)8-13-14-12/h4-7H,8H2,1-3H3
• InChI Key： YVPUHRTVWANKKE-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(=CC=1)C(C)(C)C)=[N+]=[N-]

Computed Properties

• Exact Mass: 189.12675
• Monoisotopic Mass: 189.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 48.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes